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Compound of Interest

Compound Name: DXR-IN-3

Cat. No.: B15580434

This technical support guide provides researchers, scientists, and drug development
professionals with comprehensive information on identifying and removing cosmic ray artifacts
from DXR3 Raman spectra.

Frequently Asked Questions (FAQS)

Q1: What are cosmic rays and how do they affect my Raman spectra?

A: Cosmic rays are high-energy particles from space that can strike the charge-coupled device
(CCD) detector in your DXR3 Raman spectrometer. This interaction can create a sudden,
intense spike in the signal that is not related to the sample's Raman scattering. These spikes
are typically narrow, appear at random spectral positions, and can interfere with the
identification and quantification of your sample's true Raman peaks.

Q2: Does the DXR3 Raman spectrometer have a built-in feature to remove cosmic rays?

A: Yes, the Thermo Scientific DXR3 Raman Microscope is equipped with a proprietary
algorithm for automated cosmic ray rejection.[1] This feature is integrated into the Thermo
Scientific OMNIC software and can be enabled during experiment setup.

Q3: How does the automated cosmic ray rejection work on the DXR3?

A: The DXR3 utilizes a software-based approach to identify and remove cosmic ray artifacts in
real-time during data acquisition.[1] While the specific details of the proprietary algorithm are

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15580434?utm_src=pdf-interest
https://www.thermofisher.com/sg/en/home/industrial/spectroscopy-elemental-isotope-analysis/molecular-spectroscopy/raman-microscopy/instruments/dxr3-raman-microscope.html
https://www.thermofisher.com/sg/en/home/industrial/spectroscopy-elemental-isotope-analysis/molecular-spectroscopy/raman-microscopy/instruments/dxr3-raman-microscope.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

not published, it is designed to distinguish between sharp, random cosmic ray spikes and the
characteristic Raman peaks of a sample.

Q4: Can | adjust the intensity of the cosmic ray removal?

A: Yes, the OMNIC software allows you to set the cosmic ray rejection to different levels. The
available settings are typically 'None', 'Low’, 'Medium', and 'High'. This allows you to tailor the
aggressiveness of the filter to your specific experimental needs.

Q5: When should | be cautious about using high levels of cosmic ray rejection?

A: While the automated cosmic ray rejection is a powerful tool, using a 'High' setting on
samples with very sharp and narrow Raman bands (e.g., some crystalline materials, single-
walled carbon nanotubes) could potentially lead to the misidentification and alteration of these
real spectral features. It is always good practice to visually inspect your spectra after cosmic
ray removal to ensure that no true Raman peaks have been affected.

Troubleshooting Guide

Issue: | am seeing sharp, random spikes in my Raman spectrum.
This is a classic sign of cosmic ray artifacts.

Solution:

o Enable Automated Cosmic Ray Rejection:

In the OMNIC software, navigate to the Experiment Setup dialog box.

[¢]

Go to the Collect tab.

o

o

Locate the Cosmic Ray Rejection option and turn it on.[2]

Start with the Medium setting, as this is often a good balance for most samples.[2]

[¢]

[¢]

Re-acquire your spectrum.

e Adjust the Rejection Level:
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o If you still observe cosmic ray spikes with the 'Medium' setting, you can increase the level
to High.

o Conversely, if you are concerned that the filter may be affecting your real Raman peaks,
you can try the Low setting.

o Manual Removal (for persistent or problematic spikes):

o Some software packages offer tools for the manual removal of spectral artifacts. If a
cosmic ray spike persists, especially in a critical region of your spectrum, you may need to
use a data processing software with a function to manually remove or interpolate over the
spike.

Issue: My sharp Raman peaks appear distorted or have been removed after applying cosmic
ray rejection.

This can happen if the rejection algorithm misinterprets a sharp, real Raman peak as a cosmic
ray.

Solution:
e Reduce the Rejection Level:

o Go back to the Experiment Setup and lower the Cosmic Ray Rejection setting (e.g., from
'High' to ‘Medium' or 'Low").

o Acquire the spectrum again and compare the results.
e Acquire Multiple Spectra:

o A common method to distinguish between cosmic rays and real peaks is to acquire two or
more spectra of the same sample at the same spot. Cosmic rays are random events and
are unlikely to appear at the exact same spectral position in subsequent scans. Real
Raman peaks will be present in all spectra. You can then average the spectra (after
removing the cosmic ray from the affected spectrum) to improve the signal-to-noise ratio.

Experimental Protocols
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Enabling and Optimizing Cosmic Ray Rejection in OMNIC Software

e Open Experiment Setup: In the OMNIC software, open the experimental setup window for
your measurement.

» Navigate to the Collect Tab: Click on the "Collect" tab to view data acquisition parameters.

o Activate Cosmic Ray Rejection: Locate the "Cosmic Ray Rejection” setting. Check the box to
enable it.

o Select Rejection Level: From the dropdown menu, select the desired level of rejection ('Low’,
'Medium’, or 'High'). For initial measurements, 'Medium' is a recommended starting point.[2]

e Acquire Data: Proceed with your data acquisition as planned.

» Review Spectra: After data collection, carefully inspect the resulting spectrum to ensure that
cosmic rays have been removed and that no real Raman features have been distorted.

o |terate if Necessary: If you are not satisfied with the result, return to the experiment setup,
adjust the rejection level, and re-acquire the spectrum.

Data Presentation

Table 1: OMNIC Software Cosmic Ray Rejection Settings
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Setting Description Recommended Use Case
For very well-characterized
N Cosmic ray rejection is turned samples with no sharp peaks,
one
off. or for troubleshooting
purposes to see the raw data.
For samples with known sharp
] o and narrow Raman bands
Low Applies a less aggressive filter. ) ) )
where a higher setting might
cause artifacts.
) ] The recommended starting
) A balanced setting suitable for ]
Medium o point for general-purpose
most applications.
Raman spectroscopy.[2]
For samples with broad
Raman features or when
High Applies the most aggressive acquiring spectra with long
19

filter for cosmic ray removal.

exposure times where the
probability of cosmic ray

events is high.

Mandatory Visualization
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Caption: Troubleshooting workflow for cosmic ray removal in DXR3 Raman spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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